Cas no 15507-35-4 (Benzene,(1-cyclopenten-1-ylmethyl)-)
15507-35-4 structure
Product Name:Benzene,(1-cyclopenten-1-ylmethyl)-
Benzene,(1-cyclopenten-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,(1-cyclopenten-1-ylmethyl)-
- 1-CYCLOPENTENYL PHENYLMETHANE
- 1-benzyl-1-cyclopentene
- 1-benzylcyclopentene
- 1-Cyclopentenyl phentlmehane
- 1-Cyclopentenyl phenylmehane
- benzylcyclopent-2-ene
- cyclopent-1-enylmethyl-benzene
- Cyclopent-1-enyl-phenyl-methan
- cyclopent-1-enyl-phenyl-methane
- methane,1-cyclopenten-1-ylphenyl
- (1-Cyclopenten-1-ylmethyl)benzene
- GSXCQGUOLCBELU-UHFFFAOYSA-N
- 1-Cyclopentenylphenylmethane
- [(Cyclopent-1-en-1-yl)methyl]benzene
- DTXSID40935125
- AKOS005215860
- cyclopenten-1-ylmethylbenzene
- 15507-35-4
- benzylcyclopentene
- FT-0726498
- (cyclopentenylmethyl)benzene
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- Inchi: 1S/C12H14/c1-2-6-11(7-3-1)10-12-8-4-5-9-12/h1-3,6-8H,4-5,9-10H2
- InChI Key: GSXCQGUOLCBELU-UHFFFAOYSA-N
- SMILES: C1C(CC2C=CC=CC=2)=CCC1
Computed Properties
- Exact Mass: 158.11000
- Monoisotopic Mass: 158.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.999
- Boiling Point: 243.4°Cat760mmHg
- Flash Point: 95.6°C
- Refractive Index: 1.568
- PSA: 0.00000
- LogP: 3.33940
Benzene,(1-cyclopenten-1-ylmethyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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